Cas no 179248-62-5 (4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-)

4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]- structure
179248-62-5 structure
Product Name:4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
CAS No:179248-62-5
MF:C23H21N3O
MW:355.432345151901
CID:1374911
PubChem ID:53926071
Update Time:2025-04-20

4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
    • 6,7-Dimethyl-N-[4-(phenylmethoxy)phenyl]-4-quinazolinamine
    • DTXSID701194372
    • SCHEMBL1387160
    • 179248-62-5
    • Inchi: 1S/C23H21N3O/c1-16-12-21-22(13-17(16)2)24-15-25-23(21)26-19-8-10-20(11-9-19)27-14-18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,24,25,26)
    • InChI Key: INWMTJAJZUSBIF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC1=C2C=C(C)C(C)=CC2=NC=N1

Computed Properties

  • Exact Mass: 355.16863
  • Monoisotopic Mass: 355.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.04
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.